Cas no 51725-80-5 (3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER)
51725-80-5 structure
Product Name:3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
CAS No:51725-80-5
MF:C13H16O3
MW:220.264344215393
MDL:MFCD06740394
CID:891310
Update Time:2026-04-29
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Chemical and Physical Properties
Names and Identifiers
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- 3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER
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- MDL： MFCD06740394
- Inchi： InChI=1S/C13H16O3/c1-3-10-5-7-11(8-6-10)12(14)9-13(15)16-4-2/h5-8H,3-4,9H2,1-2H3
- InChI Key： ACGRWZIBEZTWFS-UHFFFAOYSA-N
- SMILES： CCC1=CC=C(C=C1)C(=O)CC(=O)OCC
Computed Properties
- Exact Mass: 220.11000
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
Experimental Properties
- PSA: 43.37000
- LogP: 2.38490
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR00DB8J-500mg |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 500mg |
$102.00 | 2025-02-11 | |
| Aaron | AR00DB8J-1g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 1g |
$145.00 | 2025-02-11 | |
| Aaron | AR00DB8J-5g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 5g |
$422.00 | 2025-02-11 | |
| 1PlusChem | 1P00DB07-500mg |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 500mg |
$99.00 | 2023-12-16 | |
| 1PlusChem | 1P00DB07-1g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 1g |
$135.00 | 2023-12-16 | |
| 1PlusChem | 1P00DB07-5g |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER |
51725-80-5 | 97% | 5g |
$363.00 | 2023-12-16 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-250mg |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 250mg |
￥979.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-1g |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 1g |
￥1512.00 | 2024-05-10 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1432150-5g |
Ethyl 3-(4-ethylphenyl)-3-oxopropanoate |
51725-80-5 | 95% | 5g |
￥5670.00 | 2024-05-10 |
3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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2. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
51725-80-5 (3-(4-ETHYL-PHENYL)-3-OXO-PROPIONIC ACID ETHYL ESTER) Related Products
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